![molecular formula C12H14O3 B1611345 7-Methoxy-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid CAS No. 24833-31-6](/img/structure/B1611345.png)
7-Methoxy-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid
Overview
Description
7-Methoxy-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid, also known as 7-MeOTNCA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties.
Scientific Research Applications
Synthesis Techniques
- Ainge et al. (2003) developed a rapid, enantioselective synthesis of (R)-1-hydroxy-7-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid, showcasing a three-step process that includes Wittig olefination and Sharpless asymmetric dihydroxylation (Ainge et al., 2003).
Alternative Synthesis and Dopaminergic Properties
- Öztaşkın et al. (2011) described the synthesis of 5-methoxy-1,2,3,4-tetrahydronaphthalen-2-amine from 2-naphthoic acid, a process leading to biologically active compounds with dopaminergic properties (Öztaşkın et al., 2011).
Acid-Catalyzed Hydrolysis Studies
- Sampson et al. (2004) explored the acid-catalyzed hydrolysis of 6-methoxy-1,2,3,4-tetrohydronaphthalene-1,2-epoxide, revealing insights into the transition-state effects and product distribution in such reactions (Sampson et al., 2004).
Cycloxygenase Inhibitory Properties
- Nencetti et al. (2015) synthesized new compounds including 6-methoxy naphthalene acetic acid-like derivatives, assessing their inhibitory activity towards cycloxygenase enzymes, which are important in medicinal chemistry (Nencetti et al., 2015).
Nanowire-Like Aggregates Formation
- Rybáček et al. (2011) demonstrated the synthesis of heptahelicene-2-carboxylic acid, which upon deposition on calcite forms nanowire-like aggregates, a significant finding in the field of material science (Rybáček et al., 2011).
Aryl Epoxide-Halohydrin Transformations
- Bartas-Yacoubou et al. (2002) studied the reactions of 6-methoxy-1,2,3,4-tetrahydronaphthalene-1,2-epoxide, contributing to the understanding of stereochemistry in organic synthesis (Bartas-Yacoubou et al., 2002).
Mechanism of Action
Mode of Action
Based on its chemical structure, it may interact with its targets through non-covalent interactions such as hydrogen bonding, hydrophobic interactions, and π-π stacking .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 7-Methoxy-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid have not been extensively studied. Its bioavailability, half-life, and clearance rate are unknown. The compound is a solid at room temperature, suggesting that it may have good stability .
Action Environment
Factors such as temperature, pH, and the presence of other molecules could potentially affect the compound’s activity .
Properties
IUPAC Name |
7-methoxy-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14O3/c1-15-11-5-4-8-2-3-9(12(13)14)6-10(8)7-11/h4-5,7,9H,2-3,6H2,1H3,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDULJHJAQFHUJX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(CCC(C2)C(=O)O)C=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50563372 | |
Record name | 7-Methoxy-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50563372 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
24833-31-6 | |
Record name | 7-Methoxy-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50563372 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 7-Methoxy-1,2,3,4-tetrahydro-naphtalene-2-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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